3-methoxy-N'-(phenylsulfonyl)benzohydrazide
Overview
Description
3-methoxy-N'-(phenylsulfonyl)benzohydrazide, also known as Methyl 2-[(phenylsulfonyl)hydrazono]benzoate, is a chemical compound that has been extensively studied for its potential use in various scientific research applications. This compound has been found to possess a range of biochemical and physiological effects and has been investigated for its mechanism of action. In
Scientific Research Applications
3-methoxy-N'-(phenylsulfonyl)benzohydrazide has been widely studied for its potential use in various scientific research applications. It has been investigated as a potential anti-inflammatory agent, as well as a potential anti-cancer agent. Additionally, it has been studied for its potential use in the treatment of diabetes and neurodegenerative diseases.
Mechanism of Action
The mechanism of action of 3-methoxy-N'-(phenylsulfonyl)benzohydrazide is not fully understood. However, it has been reported to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the production of inflammatory mediators. This inhibition leads to a reduction in inflammation and pain.
Biochemical and Physiological Effects
This compound has been found to possess a range of biochemical and physiological effects. It has been reported to exhibit anti-inflammatory, anti-cancer, and anti-diabetic properties. Additionally, it has been found to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of 3-methoxy-N'-(phenylsulfonyl)benzohydrazide is its ease of synthesis. Additionally, it has been found to be relatively stable and non-toxic. However, one limitation of this compound is its poor solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several potential future directions for research on 3-methoxy-N'-(phenylsulfonyl)benzohydrazide. One area of interest is its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, further research is needed to fully understand the mechanism of action of this compound and to identify potential targets for its use in the treatment of other diseases, such as cancer and diabetes. Finally, there may be potential for the development of new derivatives of this compound with improved solubility and other desirable properties.
Synthesis Methods
The synthesis of 3-methoxy-N'-(phenylsulfonyl)benzohydrazide involves the reaction of this compound 2-bromo-3-methoxybenzoate with phenyl hydrazine and sodium hydrosulfite. This method has been reported to yield a high purity product with a yield of up to 90%.
properties
IUPAC Name |
N'-(benzenesulfonyl)-3-methoxybenzohydrazide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N2O4S/c1-20-12-7-5-6-11(10-12)14(17)15-16-21(18,19)13-8-3-2-4-9-13/h2-10,16H,1H3,(H,15,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JTDNXIFAMDFYHZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C(=O)NNS(=O)(=O)C2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N2O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.34 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-ethyl-3-(2-methyl-2-propen-1-yl)-2-thioxo-2,3-dihydrothieno[2,3-d]pyrimidin-4(1H)-one](/img/structure/B5812799.png)
![3-(2-furyl)-N-(2-methyl-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)acrylamide](/img/structure/B5812807.png)
![N-(4-acetylphenyl)-2-[(2-aminophenyl)thio]acetamide](/img/structure/B5812824.png)
![N'-{[(3,4-dimethylphenoxy)acetyl]oxy}-2-(4-nitrophenyl)ethanimidamide](/img/structure/B5812835.png)
![6-bromo-2-cyclopropyl-N'-[(3-methyl-2-thienyl)methylene]-4-quinolinecarbohydrazide](/img/structure/B5812847.png)
![S-(2-oxo-2-{[3-(trifluoromethyl)phenyl]amino}ethyl) benzenecarbothioate](/img/structure/B5812869.png)
